4-Methyl-2,7-naphthyridine

• IUPAC Name: 4-methyl-2,7-naphthyridine
• InChI: InChI=1S/C9H8N2/c1-7-4-11-6-8-5-10-3-2-9(7)8/h2-6H,1H3
• InChI Key: ZOUQPHQOJNSPAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC2=C1C=CN=C2
• Molecular Formula: C9H8N2
• Molecular Weight: 144.17 g/mol
• CAS RN: 288141-01-5

Description

“4-Methyl-2,7-naphthyridine” is a class of heterocyclic compounds containing a fused system of two pyridine rings. It is a prominent example of naturally derived agents, isolated mainly from marine organisms and terrestrial plants.

Synthesis Analysis

The synthesis of 2,7-naphthyridine derivatives has been described in various studies. For instance, a detailed outline of the experimental procedures for the synthesis of 2,6-naphthyridine and 4-methyl-2,6-naphthyridine is given in one study. Another study presents a new total synthesis of the 2,6-naphythyridine alkaloid 4-methyl-2,6-naphythyridine.

Molecular Structure Analysis

Naphthyridines are a class of heterocyclic compounds that are also referred to in the chemical literature as “benzodiazines” or “diazanaphthalenes”, due to possessing a fused system of two pyridine rings. There are six positional isomers with different locations of nitrogen atoms.

Chemical Reactions Analysis

Naphthyridines have been studied for their reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes. For instance, synthetic routes based on Skraup synthesis are also convenient approaches to obtain benzo [c] [1,5]naphthyridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Methyl-2,7-naphthyridine” can be found in various databases. For instance, PubChem provides information on its structure, chemical names, physical and chemical properties, classification, patents, literature, biological activities, safety/hazards/toxicity information, supplier lists, and more.

Scientific Research Applications

Medicinal Chemistry and Biological Activity

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• Biological Activity : Some derivatives have shown promising bioactivity. .

Photophysics and Photochemistry

• Photoproducts : Photophysical studies have revealed photoproducts formed upon irradiation of 4-Methyl-2,7-naphthyridine derivatives. .

Enzyme Inhibition and Kinase Activity

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Natural Product Isolation and Bioinformatics

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Safety and Hazards

The safety data sheet for a similar compound, 2-Methyl-[1,8]naphthyridine, indicates that it is harmful if swallowed and causes serious eye damage. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid ingestion and inhalation.